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Compound of Interest

Compound Name: ZD-0892

CAS No.: 171964-73-1

Cat. No.: B071216

Get Quote

This technical guide provides a comprehensive overview of the preclinical data for ZD-0892, a

potent and selective inhibitor of neutrophil elastase. The information is intended for

researchers, scientists, and drug development professionals interested in the pharmacology

and therapeutic potential of this compound.

Core Compound Information
Compound: ZD-0892 Mechanism of Action: Selective inhibitor of neutrophil elastase.[1][2]

Developer: AstraZeneca Therapeutic Areas of Investigation: Chronic Obstructive Pulmonary

Disease (COPD), Peripheral Vascular Disease (PVD), and Asthma (discontinued).

In Vitro Efficacy
ZD-0892 has demonstrated potent and selective inhibitory activity against human neutrophil

elastase in in vitro assays.
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Target Enzyme Inhibition Constant (Ki) Reference

Human Neutrophil Elastase 6.7 nM [1][2]

Porcine Pancreatic Elastase 200 nM [1][2]

Experimental Protocol: In Vitro Neutrophil Elastase
Inhibition Assay
The inhibitory activity of ZD-0892 against human neutrophil elastase was determined using a

biochemical assay. The general protocol for such an assay is as follows:

Enzyme and Substrate Preparation: Purified human neutrophil elastase and a specific

chromogenic or fluorogenic substrate are prepared in a suitable buffer solution.

Inhibitor Preparation: ZD-0892 is dissolved in a suitable solvent (e.g., DMSO) and serially

diluted to a range of concentrations.

Assay Reaction: The enzyme, substrate, and varying concentrations of ZD-0892 are

incubated together in a microplate.

Data Acquisition: The rate of substrate cleavage by the enzyme is measured over time by

monitoring the change in absorbance or fluorescence.

Data Analysis: The inhibition constant (Ki) is calculated by fitting the data to appropriate

enzyme inhibition kinetic models.

In Vivo Efficacy
The in vivo efficacy of ZD-0892 has been evaluated in animal models of cigarette smoke-

induced COPD.

Cigarette Smoke-Induced Emphysema in Guinea Pigs
A key study investigated the effect of ZD-0892 in a guinea pig model of emphysema induced by

chronic exposure to cigarette smoke.
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Parameter
Control
(Air)

Smoke
Smoke +
ZD-0892

%
Protection

Reference

Airspace

Enlargement

(Mean Linear

Intercept, µm)

70 ± 2 85 ± 3 78 ± 2 45% [3]

Lavage

Neutrophils

(x10^4)

5 ± 1 15 ± 2 6 ± 1 - [3]

Lavage

Desmosine

(µg/mg

protein)

0.2 ± 0.05 0.5 ± 0.1 0.25 ± 0.05 - [3]

Lavage

Hydroxyprolin

e (µg/mg

protein)

1.0 ± 0.2 2.5 ± 0.5 1.2 ± 0.3 - [3]

Plasma TNF-

α (pg/mL)
10 ± 2 25 ± 5 15 ± 3

30%

reduction
[3]

Experimental Protocol: Cigarette Smoke-Induced
Emphysema in Guinea Pigs

Animal Model: Male Hartley guinea pigs.

Exposure: Animals were exposed to whole-body cigarette smoke from 10 cigarettes per day,

5 days a week, for 6 months. Control animals were exposed to air.

Treatment: ZD-0892 was administered orally at a dose of 60 mg/kg/day for the 6-month

duration of smoke exposure.

Endpoints:
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Lung Histology: Lungs were fixed, and the mean linear intercept was measured to quantify

airspace enlargement, an indicator of emphysema.

Bronchoalveolar Lavage (BAL): BAL fluid was collected to quantify inflammatory cells

(neutrophils) and markers of elastin (desmosine) and collagen (hydroxyproline)

breakdown.

Plasma Analysis: Blood samples were collected to measure levels of the pro-inflammatory

cytokine TNF-α.

Acute Cigarette Smoke Exposure in Mice
In an acute smoke exposure model in mice, ZD-0892 was shown to inhibit the expression of

key chemoattractants involved in inflammatory cell recruitment.

Gene Smoke Smoke + ZD-0892 Reference

Macrophage

Inflammatory Protein-

2 (MIP-2)

Increased Prevented Increase [3]

Monocyte

Chemoattractant

Protein-1 (MCP-1)

Increased Prevented Increase [3]

Experimental Protocol: Acute Cigarette Smoke Exposure
in Mice

Animal Model: Mice.

Exposure: Animals were exposed to a single bout of cigarette smoke.

Treatment: ZD-0892 was administered prior to smoke exposure.

Endpoint: Lung tissue was collected 2 hours after smoke exposure, and the gene expression

of MIP-2 and MCP-1 was measured using techniques such as quantitative real-time PCR

(qRT-PCR).
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Signaling Pathway and Experimental Workflow
Proposed Signaling Pathway of ZD-0892 in Smoke-
Induced Inflammation
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Caption: Proposed mechanism of ZD-0892 in mitigating cigarette smoke-induced lung

inflammation and damage.

Experimental Workflow for the In Vivo Guinea Pig Study
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Caption: Workflow of the chronic cigarette smoke exposure study in guinea pigs.

Pharmacokinetics and Toxicology
Detailed public information on the pharmacokinetics and toxicology of ZD-0892 is limited. As a

compound that reached Phase I clinical trials, it is expected that extensive preclinical

pharmacokinetic and safety studies were conducted in various species (e.g., rodents and non-

rodents) to characterize its absorption, distribution, metabolism, and excretion (ADME) profile

and to determine its safety margin. These studies would have included dose-ranging toxicity

studies and safety pharmacology assessments. However, specific data such as Cmax, Tmax,

half-life, bioavailability, and No-Observed-Adverse-Effect-Level (NOAEL) are not readily

available in the public domain.

Summary and Conclusion
The preclinical data for ZD-0892 strongly support its mechanism of action as a potent and

selective neutrophil elastase inhibitor. In vivo studies have demonstrated its efficacy in a
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relevant animal model of COPD, where it significantly reduced lung tissue destruction and

inflammation. The compound's ability to inhibit the expression of key inflammatory mediators

provides a mechanistic basis for its observed therapeutic effects. While detailed

pharmacokinetic and toxicology data are not publicly available, its progression to Phase I

clinical trials suggests an acceptable preclinical safety and tolerability profile. This compilation

of preclinical data provides a solid foundation for understanding the scientific rationale behind

the development of ZD-0892 as a potential treatment for inflammatory lung diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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